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Compound of Interest

Compound Name: N-Phenylmaleamic acid

Cat. No.: B147418 Get Quote

An In-Depth Technical Guide to N-Phenylmaleamic Acid (CAS: 555-59-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Phenylmaleamic acid, also known by its common name maleanilic acid, is an organic

compound with the CAS Registry Number 555-59-9.[1][2][3] It is characterized by a maleamic

acid backbone substituted with a phenyl group on the nitrogen atom.[4][5] This compound

serves as a crucial intermediate in organic synthesis, most notably in the production of N-

phenylmaleimide, a valuable reagent in Diels-Alder reactions and a building block for polymers

and antimicrobial agents.[4][6] Its derivatives have also been explored for their potential in

pharmaceutical applications, including as antitumor agents.[4] This guide provides a

comprehensive overview of the chemical properties, synthesis, and applications of N-
Phenylmaleamic acid.

Chemical and Physical Properties
N-Phenylmaleamic acid is typically a white to off-white or pale yellow crystalline solid at room

temperature.[5][7] It possesses both a carboxylic acid and an amide functional group, allowing

it to exhibit both acidic and basic properties.[5] Key physicochemical properties are

summarized in the table below.
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Property Value Source

CAS Registry Number 555-59-9 [1][2][3][4]

Molecular Formula C₁₀H₉NO₃ [1][2][3][4]

Molecular Weight 191.18 g/mol [2][4]

IUPAC Name
(2Z)-4-Oxo-4-(phenylamino)-2-

butenoic acid
[4][5]

Melting Point 192 °C (decomposes) [2]

Appearance
White to off-white/pale yellow

crystalline solid
[5][7]

Apparent Density 1.418 g/mL at 30 °C

logP (Octanol/Water) 1.915 (Calculated) [8]

Water Solubility <0.1 g/100 mL at 27 °C

Solubility Data
The solubility of N-Phenylmaleamic acid in various solvents at 27 °C is presented below.
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Solvent Solubility ( g/100 mL)

Dimethylformamide 12.9

Butyl Cellosolve 1.1

Dioxane 0.9

Acetone 0.3

Methanol 0.3

Acetonitrile 0.2

Ethanol 0.2

Benzene <0.1

Carbon tetrachloride <0.1

Chloroform <0.1

Ether <0.1

Toluene <0.1

Water <0.1

Experimental Protocols
Synthesis of N-Phenylmaleamic acid
N-Phenylmaleamic acid is readily synthesized via the acylation of aniline with maleic

anhydride.[4][9][10] The reaction is typically exothermic and proceeds in high yield.

Materials:

Maleic anhydride

Aniline

Anhydrous ethyl ether (or dichloromethane or toluene)[6][7]

Procedure:
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Dissolve maleic anhydride (1 equivalent) in a suitable solvent such as anhydrous ethyl ether

in a three-necked flask equipped with a stirrer, reflux condenser, and a dropping funnel.[6]

While stirring the solution, add a solution of aniline (1 equivalent) in the same solvent

dropwise through the dropping funnel.[6] The reaction is exothermic, and a thick suspension

will form.[6][7]

After the addition is complete, continue to stir the suspension at room temperature for 1 hour.

[6]

Cool the mixture to 15–20 °C in an ice bath.[6]

Collect the precipitated product by suction filtration and wash it with the solvent used in the

reaction.[6][7]

The resulting N-Phenylmaleamic acid is obtained in high yield (typically 97–98%).[6]

Synthesis of N-Phenylmaleimide from N-
Phenylmaleamic acid
N-Phenylmaleamic acid can be cyclized to N-Phenylmaleimide via dehydration.[4][6]

Materials:

N-Phenylmaleamic acid

Acetic anhydride

Anhydrous sodium acetate

Procedure:

In an Erlenmeyer flask, prepare a mixture of acetic anhydride and anhydrous sodium

acetate.[6]

Add N-Phenylmaleamic acid to the mixture.[6]
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Heat the suspension on a steam bath with swirling for approximately 30 minutes to dissolve

the solids.[6]

Cool the reaction mixture to near room temperature and then pour it into ice water.[6]

Collect the precipitated N-Phenylmaleimide by suction filtration.[6]

Wash the product with cold water and then with petroleum ether.[6]

The crude N-phenylmaleimide can be further purified by recrystallization from a suitable

solvent like cyclohexane.[6]

Synthetic Workflow and Applications
The primary application of N-Phenylmaleamic acid is as a precursor in chemical synthesis.

The following diagrams illustrate its synthesis and subsequent conversion, as well as its role as

a chemical intermediate.
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Caption: Synthesis of N-Phenylmaleamic Acid.
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Conversion to N-Phenylmaleimide
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Caption: Dehydration to N-Phenylmaleimide.
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Caption: N-Phenylmaleamic Acid's role as an intermediate.

Biological and Pharmacological Activity
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While primarily used as a chemical intermediate, N-Phenylmaleamic acid and its derivatives

have been investigated for several biological activities.

Antimicrobial Activity: Preliminary studies have shown that N-Phenylmaleamic acid exhibits

antimicrobial properties against certain bacteria and fungi.[4]

Microorganism Inhibition Zone (mm) at 50 mg/mL

Staphylococcus aureus 15

Klebsiella pneumoniae 12

Candida albicans 10

Herbicide Antidote: It has been studied for its potential to protect crops from injury caused by

certain herbicides by enhancing detoxification pathways within the plants.[4]

Anticancer Potential: Derivatives of N-Phenylmaleamic acid have demonstrated promising

anticancer activity against various cancer cell lines, including human colon carcinoma (HCT-

116) and human breast carcinoma (MCF-7).[4]

Fungicidal Use: Esters of N-Phenylmaleamic acid have been reported for their use as

fungicides.

Spectroscopic Data
Spectroscopic data for N-Phenylmaleamic acid is available through various databases.

Technique Database/Reference

Infrared (IR) Spectroscopy NIST/EPA Gas-Phase Infrared Database[1]

Mass Spectrometry (MS) NIST Chemistry WebBook[3][11]

¹H NMR Spectroscopy
Available in chemical databases such as

PubChem[12]

Conclusion
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N-Phenylmaleamic acid (CAS: 555-59-9) is a versatile and important chemical intermediate

with straightforward and high-yielding synthetic protocols. Its primary utility lies in the synthesis

of N-phenylmaleimide, a key component in polymer chemistry and organic synthesis.

Furthermore, ongoing research into the biological activities of N-Phenylmaleamic acid and its

derivatives, particularly in the agrochemical and pharmaceutical fields, suggests potential for

the development of new applications. This guide provides foundational technical information for

researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147418#what-is-the-cas-number-for-n-
phenylmaleamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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